Cas no 1252911-63-9 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide
• CAS No: 1252911-63-9
• MF: C₂₁H₁₆ClN₃O₂S₂
• MW: 441.953640937805
• CID: 5460574
• Update Time: 2025-05-21

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• STL028913
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-chlorophenyl)acetamide
• N-(3-Chlorophenyl)-2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]acetamide

• Inchi： 1S/C21H16ClN3O2S2/c22-15-7-4-8-16(11-15)23-18(26)13-29-21-24-17-9-10-28-19(17)20(27)25(21)12-14-5-2-1-3-6-14/h1-11H,12-13H2,(H,23,26)
• InChI Key： PXKLXYQTEWLDHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 641
• XLogP3: 4.9
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide

2-({3-Benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide (CAS 1252911-63-9): A Comprehensive Overview

2-({3-Benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide (CAS 1252911-63-9) is a specialized thienopyrimidine derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The molecular structure combines a thieno[3,2-d]pyrimidine core with a benzyl group at position 3, a sulfanyl linkage, and an acetamide moiety substituted with a 3-chlorophenyl group. This unique architecture makes it particularly interesting for drug discovery efforts targeting various disease pathways.

The thienopyrimidine scaffold present in 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide is structurally analogous to purine bases, which explains its ability to interact with biological systems. Researchers have shown growing interest in this compound due to its potential kinase inhibitory activity, a property that aligns with current trends in targeted cancer therapies. The presence of both sulfur and chlorine atoms in the molecule contributes to its distinctive electronic properties and potential for forming specific interactions with biological targets.

Recent studies in medicinal chemistry have highlighted the importance of thienopyrimidine derivatives like CAS 1252911-63-9 in addressing some of the most pressing challenges in drug development. The compound's structural features make it a promising candidate for addressing issues such as drug resistance and selectivity in therapeutic agents. Its molecular weight of 455.96 g/mol and calculated logP value suggest favorable drug-like properties, though actual pharmacokinetic parameters would need experimental verification.

The synthesis of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include the construction of the thieno[3,2-d]pyrimidin-4-one core, followed by introduction of the benzyl group at position 3, and subsequent coupling with 2-chloro-N-(3-chlorophenyl)acetamide through a sulfanyl linkage. Researchers have developed various synthetic routes to optimize yield and purity, with some protocols achieving overall yields exceeding 60%.

In terms of biological activity, preliminary studies suggest that CAS 1252911-63-9 may exhibit interesting enzyme inhibitory properties. The compound's potential to interact with protein kinases makes it particularly relevant to current research in signal transduction modulation. These properties align with growing interest in personalized medicine approaches, where targeted therapies are designed for specific molecular pathways. However, comprehensive pharmacological evaluation would be necessary to fully characterize its therapeutic potential and safety profile.

The physicochemical properties of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents such as DMSO and DMF, but limited solubility in water. Its melting point has been reported in the range of 180-185°C, though this may vary slightly depending on purity and crystalline form. These characteristics are important considerations for formulation development and biological testing.

From a market perspective, CAS 1252911-63-9 is primarily available as a research chemical for academic and pharmaceutical investigations. The growing demand for novel heterocyclic compounds in drug discovery has led to increased commercial availability from specialty chemical suppliers. Pricing typically reflects the compound's complexity and the multi-step synthesis required for its production. Current applications focus mainly on mechanistic studies and lead compound optimization in various therapeutic areas.

Quality control of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Suppliers generally provide certificates of analysis specifying purity levels, which commonly exceed 95% for research-grade material. Storage recommendations usually suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

Future research directions for CAS 1252911-63-9 may explore its potential in addressing emerging health challenges, particularly in areas where targeted therapies are needed. The compound's structural features offer opportunities for medicinal chemistry optimization to enhance potency, selectivity, and pharmacokinetic properties. Additionally, computational modeling studies could provide valuable insights into its molecular interactions with biological targets, potentially guiding the design of improved analogs.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide represents an interesting example of modern heterocyclic chemistry with potential applications in pharmaceutical research. Its unique combination of structural elements and preliminary biological data make it a compound worth watching as research progresses. While currently primarily used in investigative settings, future developments may reveal more about its therapeutic potential and practical applications in medicine.